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Compound of Interest

Compound Name: BOC-L-Phenylalanine-13C

Cat. No.: B558238 Get Quote

An In-depth Technical Guide to BOC-L-Phenylalanine-¹³C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(tert-Butoxycarbonyl-¹³C)-L-

phenylalanine (BOC-L-Phenylalanine-¹³C), an isotopically labeled amino acid derivative critical

for advancements in peptide synthesis, drug development, and metabolic research. This

document offers detailed data, experimental protocols, and workflow visualizations to support

its application in sophisticated research environments.

Core Chemical Properties and Identifiers
BOC-L-Phenylalanine-¹³C is a derivative of the amino acid L-phenylalanine, where the amino

group is protected by a tert-butoxycarbonyl (Boc) group containing a stable ¹³C isotope at the

carbonyl carbon. This isotopic label provides a valuable tool for Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS) based studies, allowing for precise tracking

and quantification.
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Identifier Value

IUPAC Name
(2S)-2-[(tert-butoxycarbonyl-¹³C)amino]-3-

phenylpropanoic acid

Synonyms
N-(tert-Butoxy(carbonyl-¹³C)-L-phenylalanine,

Boc-¹³C-Phe-OH

Molecular Formula C₁₃¹³CH₁₉NO₄[1]

Molecular Weight 266.30 g/mol [1][2]

CAS Number 84771-22-2[1][2]

InChI Key ZYJPUMXJBDHSIF-AWQALXNMSA-N

SMILES String
CC(C)(C)O--INVALID-LINK--N--INVALID-LINK--

C(O)=O

Data Presentation: Physicochemical Properties
Property Value

Appearance White fine crystalline powder[3][4]

Melting Point 85-87 °C

Optical Activity [α]20/D +25°, c = 1 in ethanol

Isotopic Purity 99 atom % ¹³C

Solubility

Soluble in methanol, dichloromethane,

dimethylformamide, and N-methyl-2-

pyrrolidone[4][5]

Storage
Store refrigerated (+2°C to +8°C), desiccated,

and protected from light[2][6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of BOC-L-Phenylalanine-¹³C are crucial

for its effective use.
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Synthesis of BOC-L-Phenylalanine-¹³C
This protocol describes a general method for the N-Boc protection of L-phenylalanine. To

synthesize the ¹³C-labeled version, one would use ¹³C-labeled Di-tert-butyl dicarbonate.

Materials:

L-Phenylalanine

Di-tert-butyl dicarbonate ((Boc)₂O), ¹³C-labeled at one carbonyl carbon

Sodium hydroxide (NaOH)

tert-Butanol

Water

Pentane or Hexane

Potassium hydrogen sulfate (KHSO₄)

Ethyl ether or Ethyl acetate

Procedure:

Dissolution: Dissolve sodium hydroxide in water in a reaction flask. Initiate stirring and add L-

phenylalanine at ambient temperature.[7]

Solvent Addition: Add tert-butanol to the well-stirred, clear solution.[7]

Boc Protection: Add ¹³C-labeled Di-tert-butyl dicarbonate dropwise to the solution over 1

hour. A white precipitate may form. Allow the reaction to proceed overnight with continuous

stirring at room temperature.[7]

Extraction (Work-up):

Extract the reaction mixture with pentane to remove unreacted (Boc)₂O.[7]
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Acidify the remaining aqueous layer to a pH of 1-1.5 by carefully adding a saturated

solution of potassium hydrogen sulfate. This will be accompanied by the evolution of CO₂.

[7]

Extract the acidified aqueous layer multiple times with ethyl ether or ethyl acetate.[7]

Purification:

Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.[7]

Remove the solvent under reduced pressure.[7]

The resulting oil or solid can be crystallized from a solvent/anti-solvent system such as

ethyl acetate/hexane to yield the pure product.[7]

Drying: Collect the white crystalline product by filtration, wash with cold pentane, and dry

under vacuum.[7]

Verification of ¹³C Incorporation by Mass Spectrometry
Mass spectrometry is the gold standard for confirming the successful incorporation of the ¹³C

isotope.[8]

Materials:

Synthesized BOC-L-Phenylalanine-¹³C

Appropriate solvents for sample preparation (e.g., methanol, acetonitrile, water)

Mass spectrometer (e.g., LC-MS system)

Procedure:

Sample Preparation: Prepare a dilute solution of the synthesized compound in a suitable

solvent.

Mass Spectrometry Analysis:

Infuse the sample directly or inject it into an LC-MS system.
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Acquire a full scan mass spectrum (MS1) in a suitable ionization mode (e.g., Electrospray

Ionization - ESI).

Data Analysis:

Analyze the resulting spectrum to identify the molecular ion peak.

The mass-to-charge ratio (m/z) of the molecular ion should correspond to the theoretical

mass of BOC-L-Phenylalanine-¹³C (266.30 g/mol ). This will show a +1 Da mass shift

compared to the unlabeled compound (265.31 g/mol ).[8]

The presence and high relative intensity of the M+1 peak confirm the successful and

efficient incorporation of the single ¹³C isotope.[8]

Mandatory Visualizations
Diagrams illustrating key workflows provide a clear visual representation of the experimental

processes.

General Synthesis Workflow for BOC-L-Phenylalanine-¹³C
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Caption: General synthesis workflow for BOC-L-Phenylalanine-¹³C.
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Mass Spectrometry Workflow for ¹³C Incorporation Analysis
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Caption: Mass Spectrometry Workflow for ¹³C Incorporation Analysis.[8]

Applications in Research and Drug Development
The unique properties of BOC-L-Phenylalanine-¹³C make it an invaluable tool in several

scientific domains.
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Peptide Synthesis: It serves as a fundamental building block in Boc-based solid-phase

peptide synthesis (SPPS). The ¹³C label allows for the site-specific incorporation of an NMR-

active nucleus, which is essential for analyzing the structure and dynamics of the resulting

peptides.[3][9]

Drug Development: In the creation of peptide-based therapeutics, this labeled amino acid is

used to investigate drug metabolism, pharmacokinetics (ADME), and target engagement.[3]

[9] Its hydrophobic nature and aromatic side chain can enhance the stability and bioactivity

of peptide drugs.[3]

Metabolic Research: The stable ¹³C label can be traced in biological systems to elucidate

metabolic pathways involving phenylalanine.[9]

Quantitative Proteomics: It is used to synthesize isotope-labeled peptides which serve as

internal standards for highly accurate protein quantitation via mass spectrometry.[1][2]

Biomolecular NMR: The compound is widely used in biomolecular NMR applications to

provide site-specific information for structural and functional studies of proteins and peptides.

[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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